Cas no 1057678-43-9 (1-(3-Bromopropyl)-2,4-difluorobenzene)

• Product Name: 1-(3-Bromopropyl)-2,4-difluorobenzene
• CAS No: 1057678-43-9
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• MDL: MFCD09744355
• CID: 2603950
• PubChem ID: 53433976
• Update Time: 2025-05-21

1-(3-Bromopropyl)-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-BroMopropyl)-2,4-difluorobenzene
• YASBMSOJNYBTSC-UHFFFAOYSA-N
• 1-(3-Bromo-propyl)-2,4-difluoro-benzene
• 1-(3-Bromopropyl)-2,4-difluorobenzene

• MDL： MFCD09744355
• Inchi： 1S/C9H9BrF2/c10-5-1-2-7-3-4-8(11)6-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： YASBMSOJNYBTSC-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Bromopropyl)-2,4-difluorobenzene

1-(3-Bromopropyl)-2,4-difluorobenzene: A Comprehensive Overview

1-(3-Bromopropyl)-2,4-difluorobenzene, also known by its CAS number 1057678-43-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a brominated propyl group attached to a fluorinated benzene ring. The presence of both bromine and fluorine atoms introduces distinct chemical properties, making it a valuable substrate for numerous reactions and applications.

The synthesis of 1-(3-Bromopropyl)-2,4-difluorobenzene typically involves multi-step processes, often starting from the corresponding benzene derivative. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to attach the bromopropyl group to the fluorinated benzene ring. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive chemical reactions.

One of the most notable applications of 1-(3-Bromopropyl)-2,4-difluorobenzene is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. Recent studies have highlighted its role in the development of potential drug candidates targeting specific biological pathways, such as kinase inhibitors and GPCR modulators.

In addition to its medicinal applications, 1-(3-Bromopropyl)-2,4-difluorobenzene has found utility in materials science. The compound's electronic properties, influenced by the electron-withdrawing fluorine atoms and the bromine substituent, make it a promising candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The latest findings suggest that incorporating this compound into such devices can enhance their efficiency and stability under operational conditions.

The chemical stability of 1-(3-Bromopropyl)-2,4-difluorobenzene is another factor that contributes to its widespread use. Studies have demonstrated that the compound exhibits excellent thermal stability, allowing it to be employed in high-temperature reaction conditions without decomposition. Furthermore, its resistance to oxidative degradation makes it suitable for long-term storage and use in demanding chemical environments.

From an environmental perspective, understanding the fate and behavior of 1-(3-Bromopropyl)-2,4-difluorobenzene in natural systems is critical. Recent environmental toxicology studies have assessed its potential impact on aquatic ecosystems. These studies indicate that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental media warrants careful consideration during industrial use and disposal.

In conclusion, 1-(3-Bromopropyl)-2,4-difluorobenzene, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. Its role as a versatile building block in organic synthesis continues to expand with advancements in synthetic methodologies and materials science. As researchers delve deeper into its properties and potential uses, this compound is poised to contribute even more significantly to various industries.